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Technical Guide: Tert-butyl Thiomorpholine-4-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of tert-butyl thiomorpholine-4-carboxylate, a key heterocyclic building
block in medicinal chemistry and organic synthesis.

Introduction

Tert-butyl thiomorpholine-4-carboxylate, also known as N-Boc-thiomorpholine, is a
saturated six-membered heterocyclic compound containing both nitrogen and sulfur atoms. The
presence of the tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom makes it a
versatile intermediate for the synthesis of a wide range of more complex molecules. The
thiomorpholine scaffold is a sulfur analog of morpholine and is of significant interest in drug
discovery, as the sulfur atom can influence the physicochemical properties, metabolic stability,
and biological activity of a molecule. This compound serves as a crucial starting material for
creating diverse libraries of thiomorpholine derivatives for screening in various therapeutic
areas.

Physicochemical Properties
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Quantitative experimental data for the primary physical properties of tert-butyl
thiomorpholine-4-carboxylate are not readily available in published literature. The following
tables summarize its key identifiers and a combination of available and predicted data.

Table 1: Compound Identification

Identifier Value Reference

) tert-Butyl thiomorpholine-4-
Chemical Name N/A
carboxylate

N-Boc-thiomorpholine, 4-Boc-
Synonyms ) ) N/A
thiomorpholine

CAS Number 220655-09-4 [1]
Molecular Formula CoH17NO2S [1]
Molecular Weight 203.30 g/mol [1]

Table 2: Physical and Chemical Properties

Property Value Type Reference

Boiling Point 390.7 £35.0°C Predicted [2]

Density 1.230 + 0.06 g/cm?3 Predicted [2]

pKa -1.87 +0.20 Predicted [2]

logP 15 Predicted N/A

Solubility Miscible with organic Inferred N/A
solvents.

Appearance Solid Inferred

Note: Predicted values are computationally derived and should be used as estimates.
Experimental verification is recommended.
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Chemical Properties and Reactivity
Stability and Storage

Tert-butyl thiomorpholine-4-carboxylate is stable under standard laboratory conditions. For
long-term storage, it should be kept in a tightly sealed container in a cool, dry place, away from
strong acids and oxidizing agents.[2] The N-Boc protecting group is generally stable to basic
and nucleophilic conditions but is labile to strong acids.

Reactivity

The chemical reactivity of tert-butyl thiomorpholine-4-carboxylate is dominated by two main
features: the N-Boc protecting group and the sulfur atom of the thiomorpholine ring.

o Deprotection of the N-Boc Group: The tert-butoxycarbonyl group can be readily cleaved
under acidic conditions (e.qg., trifluoroacetic acid in dichloromethane, or hydrogen chloride in
an organic solvent) to yield the free thiomorpholine.[2] This reaction is fundamental to its use
as a synthetic intermediate.

o Oxidation of the Sulfur Atom: The sulfide in the thiomorpholine ring can be oxidized to form
the corresponding sulfoxide and sulfone derivatives.[2] These oxidized forms are often
explored in medicinal chemistry to modulate polarity and hydrogen bonding capacity.

Experimental Protocols
Synthesis of Tert-butyl Thiomorpholine-4-carboxylate

A standard method for the synthesis of tert-butyl thiomorpholine-4-carboxylate involves the
protection of the secondary amine of thiomorpholine using di-tert-butyl dicarbonate (Bocz0).

Reaction:
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Reactants

Thiomorpholine
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Synthesis of tert-butyl thiomorpholine-4-carboxylate.

Materials:

e Thiomorpholine

 Di-tert-butyl dicarbonate (Boc20)

o Triethylamine (EtsN) or another suitable base

e Dichloromethane (DCM) or another suitable anhydrous solvent
o Saturated aqueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate
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Procedure:

To a stirred solution of thiomorpholine (1.0 equivalent) in anhydrous dichloromethane at 0 °C,
add triethylamine (1.1 equivalents).

o Slowly add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in anhydrous
dichloromethane.

o Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.[2]
» Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially
with saturated aqueous sodium bicarbonate solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to afford tert-butyl
thiomorpholine-4-carboxylate.

Analytical Characterization Workflow

The structural integrity and purity of the synthesized compound can be confirmed using a
standard analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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